Cas no 1690635-93-8 (N-(5-nitrothiophen-2-yl)methylhydroxylamine)

• Product Name: N-(5-nitrothiophen-2-yl)methylhydroxylamine
• CAS No: 1690635-93-8
• MF: C₅H₆N₂O₃S
• MW: 174.177739620209
• CID: 5977413
• PubChem ID: 108406747
• Update Time: 2025-06-07

N-(5-nitrothiophen-2-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(5-nitrothiophen-2-yl)methylhydroxylamine
• 1690635-93-8
• N-[(5-nitrothiophen-2-yl)methyl]hydroxylamine
• EN300-1856687

• Inchi： 1S/C5H6N2O3S/c8-6-3-4-1-2-5(11-4)7(9)10/h1-2,6,8H,3H2
• InChI Key： QMYBHNJXWUOCRD-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1CNO)[N+](=O)[O-]

Computed Properties

• Exact Mass: 174.00991323g/mol
• Monoisotopic Mass: 174.00991323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 106Ų

Additional information on N-(5-nitrothiophen-2-yl)methylhydroxylamine

Introduction to N-(5-nitrothiophen-2-yl)methylhydroxylamine and Its Significance in Modern Chemical Research

N-(5-nitrothiophen-2-yl)methylhydroxylamine (CAS No. 1690635-93-8) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, plays a pivotal role in the development of novel therapeutic agents and advanced materials. The intricate molecular architecture of N-(5-nitrothiophen-2-yl)methylhydroxylamine encompasses a thiophene ring substituted with a nitro group, which is further linked to a hydroxylamine moiety. This configuration imparts distinctive reactivity and biological activity, making it a valuable candidate for various scientific applications.

The significance of N-(5-nitrothiophen-2-yl)methylhydroxylamine is underscored by its potential applications in medicinal chemistry. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory disorders. The nitrothiophenyl group is known for its ability to modulate enzyme activity and interact with specific biological pathways, thereby offering a promising scaffold for drug discovery. Furthermore, the hydroxylamine component contributes to the compound's ability to engage in redox reactions, which is crucial for developing novel pharmacotherapeutics.

In the realm of material science, N-(5-nitrothiophen-2-yl)methylhydroxylamine has been explored for its potential in designing advanced functional materials. Its unique electronic properties make it suitable for applications in organic electronics, including the development of conductive polymers and optoelectronic devices. The nitro group's electron-withdrawing nature enhances the compound's conductivity, while the thiophene ring provides stability and flexibility. These characteristics are particularly valuable in the fabrication of flexible displays, solar cells, and sensors.

The synthesis of N-(5-nitrothiophen-2-yl)methylhydroxylamine involves a series of carefully orchestrated chemical reactions that highlight the compound's synthetic versatility. Researchers have employed various methodologies, including nucleophilic substitution and condensation reactions, to achieve high yields and purity. The use of advanced catalytic systems has further improved the efficiency of these synthetic routes, making it feasible to produce larger quantities for industrial applications. Additionally, green chemistry principles have been integrated into the synthesis process to minimize environmental impact, ensuring sustainable production practices.

The biological activity of N-(5-nitrothiophen-2-yl)methylhydroxylamine has been extensively studied in recent years. Preclinical investigations have revealed its potential as an antioxidant and anti-inflammatory agent, suggesting its utility in treating chronic diseases such as arthritis and neurodegenerative disorders. The compound's ability to scavenge free radicals and modulate inflammatory pathways has been particularly noteworthy. Furthermore, its interaction with target proteins has been explored through computational modeling and structural biology techniques, providing insights into its mechanism of action.

In conclusion, N-(5-nitrothiophen-2-yl)methylhydroxylamine (CAS No. 1690635-93-8) represents a fascinating compound with broad applications in both pharmaceuticals and materials science. Its unique structural features and functional properties make it a valuable tool for researchers seeking to develop innovative therapeutics and advanced materials. As scientific understanding continues to evolve, the potential uses of this compound are expected to expand, further solidifying its importance in modern chemical research.